Cas no 261528-87-4 (1-bromo-3-methoxy-2,2-dimethylpropane)

• Product Name: 1-bromo-3-methoxy-2,2-dimethylpropane
• CAS No: 261528-87-4
• MF: C₆H₁₃BrO
• MW: 181.070821523666
• CID: 4643316
• Update Time: 2025-05-23

1-bromo-3-methoxy-2,2-dimethylpropane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-methoxy-2,2-dimethylpropane
• Propane, 1-bromo-3-methoxy-2,2-dimethyl-
• 1-bromo-3-methoxy-2,2-dimethylpropane

• Inchi： 1S/C6H13BrO/c1-6(2,4-7)5-8-3/h4-5H2,1-3H3
• InChI Key： ZCRTXYSRGBYQMD-UHFFFAOYSA-N
• SMILES： C(Br)C(C)(C)COC

Additional information on 1-bromo-3-methoxy-2,2-dimethylpropane

Introduction to 1-bromo-3-methoxy-2,2-dimethylpropane (CAS No. 261528-87-4)

1-bromo-3-methoxy-2,2-dimethylpropane, identified by its Chemical Abstracts Service (CAS) number 261528-87-4, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This tertiary alkyl bromide features a unique structural framework that makes it a valuable intermediate in the preparation of various bioactive molecules. Its molecular structure, consisting of a highly branched carbon skeleton with bromine and methoxy substituents, imparts distinct reactivity patterns that are exploited in synthetic methodologies.

The compound belongs to the class of brominated alkanes, which are widely utilized in medicinal chemistry due to their versatility in cross-coupling reactions. Specifically, the presence of a bromo substituent at the terminal carbon and a methoxy group at the third position enhances its utility in Suzuki-Miyaura and Heck coupling reactions, enabling the construction of complex heterocyclic scaffolds. These reactions are pivotal in drug discovery, as they allow for the efficient assembly of molecular architectures with predefined biological activities.

In recent years, 1-bromo-3-methoxy-2,2-dimethylpropane has garnered attention for its role in the synthesis of pharmacologically relevant compounds. For instance, studies have demonstrated its application in generating derivatives with potential antimicrobial and anti-inflammatory properties. The tertiary nature of the carbon center provides steric hindrance that can modulate binding interactions with biological targets, making it an attractive building block for structure-activity relationship (SAR) studies.

One notable application lies in the development of kinase inhibitors, where the bromo and methoxy functionalities serve as handles for further functionalization. The compound has been employed to construct analogs targeting protein tyrosine kinases, which are implicated in various diseases, including cancer. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to introduce aryl or heteroaryl groups at specific positions, thereby fine-tuning the pharmacokinetic and pharmacodynamic profiles of the resulting molecules.

The methoxy group in 1-bromo-3-methoxy-2,2-dimethylpropane also plays a crucial role in influencing metabolic stability and bioavailability. In drug design, electron-withdrawing groups such as methoxy can enhance lipophilicity while simultaneously participating in hydrogen bonding interactions within biological macromolecules. This dual functionality makes it an ideal candidate for generating lead compounds that exhibit both potency and selectivity.

Advances in synthetic methodologies have further expanded the utility of this compound. Recent innovations in transition-metal catalysis have enabled more efficient and scalable preparations of 1-bromo-3-methoxy-2,2-dimethylpropane, reducing reliance on traditional multi-step syntheses. These improvements have not only lowered production costs but also minimized waste generation, aligning with green chemistry principles. Additionally, flow chemistry techniques have been adapted for its synthesis, offering enhanced control over reaction conditions and scalability.

The structural motif of 1-bromo-3-methoxy-2,2-dimethylpropane has also found relevance beyond pharmaceutical applications. In materials science, for example, derivatives of this compound have been explored as precursors for polymers with tailored properties. The bromine atom allows for post-polymerization modifications via radical or ionic routes, enabling the creation of functionalized polymeric materials that exhibit unique solubility profiles or mechanical strengths.

From a mechanistic standpoint, 1-bromo-3-methoxy-2,2-dimethylpropane serves as a model system for understanding regioselectivity in alkyl halide transformations. The steric bulk provided by the isobutyl groups influences nucleophilic attack probabilities at different carbon centers, offering insights into how structural features can be exploited to control reaction outcomes. Such knowledge is invaluable for designing synthetic strategies that maximize yield and minimize byproduct formation.

In conclusion,1-bromo-3-methoxy-2,2-dimethylpropane (CAS No. 261528-87-4) represents a versatile intermediate with broad applications across multiple scientific disciplines. Its unique structural features enable participation in diverse chemical transformations while maintaining functional group compatibility for further derivatization. As research continues to uncover new synthetic pathways and biological applications,this compound will undoubtedly remain a cornerstone in both academic and industrial settings.